Cas no 183302-79-6 (Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate)

Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate structure
183302-79-6 structure
Product Name:Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate
CAS No:183302-79-6
MF:C8H12N2O2S
MW:200.258080482483
MDL:MFCD01935978
CID:114055
PubChem ID:44784954
Update Time:2025-04-18

Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-5-carboxylicacid, 4-(1-methylethyl)-, ethyl ester
    • Ethyl 4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylate
    • Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate
    • AG-L-59105
    • CTK6F8176
    • ethylpropanylthiadiazolecarboxylate
    • MolPort-002-344-710
    • RP11720
    • 1,2,3-Thiadiazole-5-carboxylicacid,4-(1-methylethyl)-,ethylester(9CI)
    • FT-0660630
    • Ethyl4-isopropyl-1,2,3-thiadiazole-5-carboxylate
    • DTXSID20660701
    • MFCD01935978
    • J-521034
    • AKOS014538222
    • 183302-79-6
    • ethyl 4-propan-2-ylthiadiazole-5-carboxylate
    • BF-0775
    • DB-065437
    • Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate
    • MDL: MFCD01935978
    • Inchi: 1S/C8H12N2O2S/c1-4-12-8(11)7-6(5(2)3)9-10-13-7/h5H,4H2,1-3H3
    • InChI Key: WKKQOGJHTXSUIQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=C(C(C)C)N=N1

Computed Properties

  • Exact Mass: 200.062
  • Monoisotopic Mass: 200.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3A^2
  • XLogP3: 2.2

Experimental Properties

  • Refractive Index: 1.517

Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate Security Information

Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
147281-1G
Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate, 97%
183302-79-6 97%
1G
¥ 1076 2022-04-26
BAI LING WEI Technology Co., Ltd.
147281-5G
Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate, 97%
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¥ 4035 2022-04-26
TRC
E922008-10mg
Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate
183302-79-6
10mg
$ 50.00 2022-06-05
TRC
E922008-50mg
Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate
183302-79-6
50mg
$ 65.00 2022-06-05
TRC
E922008-100mg
Ethyl 4-Isopropyl-1,2,3-thiadiazole-5-carboxylate
183302-79-6
100mg
$ 80.00 2022-06-05
Chemenu
CM512513-1g
Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate
183302-79-6 97%
1g
$120 2023-02-17
Chemenu
CM512513-5g
Ethyl 4-isopropyl-1,2,3-thiadiazole-5-carboxylate
183302-79-6 97%
5g
$391 2023-02-17
abcr
AB303478-1 g
Ethyl 4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylate, 95%; .
183302-79-6 95%
1 g
€187.10 2023-07-19
abcr
AB303478-5 g
Ethyl 4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylate, 95%; .
183302-79-6 95%
5 g
€478.80 2023-07-19
abcr
AB303478-10 g
Ethyl 4-(propan-2-yl)-1,2,3-thiadiazole-5-carboxylate, 95%; .
183302-79-6 95%
10 g
€769.30 2023-07-19
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